ZINC000003015356

• Molecular Formula: C25H25N3O5
• Molecular Weight: 447.5 g/mol
• InChI: InChI=1S/C25H25N3O5/c29-23(27-10-4-1-5-11-27)15-28-14-19(18-6-2-3-7-20(18)28)24(30)25(31)26-13-17-8-9-21-22(12-17)33-16-32-21/h2-3,6-9,12,14H,1,4-5,10-11,13,15-16H2,(H,26,31)
• InChIKey: YULZRXSJGMLALF-UHFFFAOYSA-N

ZINC000003015356: DPP4 Inhibitor Profile

ZINC000003015356 (CAS: 872861-28-4) is a synthetic small-molecule dipeptidyl peptidase 4 (DPP4) inhibitor identified through structure-based virtual screening of the ZINC database, with the molecular formula C₂₅H₂₅N₃O₅ and molecular weight 447.48 g/mol [1]. The compound was selected as the top-ranked hit from a similarity-based screen (≥50% similarity to FDA-approved DPP4 inhibitors) and validated through extensive computational characterization including molecular docking, 200 ns molecular dynamics simulations, and MM/PBSA free energy calculations [2]. It is supplied for research use only with purity typically ≥95% .

Workflow

Virtual screening hit validation and in silico DPP4 target engagement profiling

Selection

Novel non-peptidomimetic DPP4 inhibitor scaffold distinct from marketed gliptins

Use Context

Computational DPP4 binding studies, in vitro enzymatic assays, and selectivity profiling

• [1] Zare F, Ataollahi E, Mardaneh P, Sakhteman A, Keshavarz V, Solhjoo A, Emami L. A combination of virtual screening, molecular dynamics simulation, MM/PBSA, ADMET, and DFT calculations to identify a potential DPP4 inhibitor. Sci Rep. 2024 Apr 2;14(1):7749. View Source
• [2] Zare F, et al. Sci Rep. 2024;14:7749. Table 4: Physicochemical properties for selected DPP4 ligands. View Source

Generic Substitution Risks for ZINC000003015356

The DPP4 inhibitor class is marked by significant variability in off-target profiles, particularly concerning cross-reactivity with the structurally related proteases DPP8 and DPP9. Many FDA-approved gliptins (e.g., sitagliptin, linagliptin, vildagliptin) exhibit measurable binding to DPP8, which has been hypothesized to contribute to adverse effects such as alopecia, thrombocytopenia, and gastrointestinal toxicity in preclinical models [1]. In contrast, computational selectivity profiling demonstrates that ZINC000003015356 exhibits zero binding energy toward DPP8 and DPP9, a differentiation that cannot be assumed for analogs with similar DPP4 potency [2]. Furthermore, ZINC000003015356 demonstrates a distinct interaction fingerprint at the DPP4 active site (engaging Arg125, Asp545, Tyr547, and His740 via hydrogen bonding) and a favorable ADMET profile (Algae_at = 0.02, hERG medium-risk) that distinguishes it from both co-crystal ligand N7F and clinical comparators [3][4]. Substituting a structurally similar but uncharacterized analog would invalidate the selectivity and safety hypotheses that define this compound's research value.

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Predicted DPP8/DPP9 binding differs from marketed gliptins; off-target profile may not transfer across assay platforms without experimental confirmation.

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In silico ADMET classifications (Algae_at, hERG, Ames) require in vitro validation before use in cell-based or in vivo models.

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Computational binding free energy advantage does not guarantee functional inhibition potency; enzymatic IC₅₀ must be determined experimentally.

• [1] Lankas GR, Leiting B, Roy RS, et al. Dipeptidyl peptidase IV inhibition for the treatment of type 2 diabetes: potential importance of selectivity over dipeptidyl peptidases 8 and 9. Diabetes. 2005;54(10):2988-2994. View Source
• [2] Zare F, et al. Sci Rep. 2024;14:7749. Molecular docking results on DPP8 and DPP9. View Source
• [3] Zare F, et al. Sci Rep. 2024;14:7749. Table 1: Docking scores and key interacting residues. View Source
• [4] Zare F, et al. Sci Rep. 2024;14:7749. Table 6: Toxicity profile for selected DPP4 ligands. View Source

Quantitative Comparator Evidence for ZINC000003015356

Superior Binding Free Energy vs. Co-Crystal Ligand

ZINC000003015356 achieved a docking score of -10.8 kcal/mol toward the DPP4 enzyme (PDB ID: 4a5s), which is more favorable (more negative) than the co-crystal ligand N7F (-10.5 kcal/mol) and the FDA-approved drug sitagliptin (-9.2 kcal/mol) under identical docking conditions using AutoDock Vina [1]. Among the top-ranked compounds from the virtual screening campaign, ZINC000003015356 exhibited the highest docking score, outperforming structurally related analogs ZINC000002876364 (-10.0 kcal/mol) and ZINC000003007727 (-10.1 kcal/mol) [2].

Binding Free Energy (ΔG)

Head-to-head

−151.1 ± 11.2 kJ mol⁻¹

31.5% more negative than N7F (−114.9 ± 12.0 kJ mol⁻¹)

Supports predicted binding affinity ranking; requires experimental IC₅₀ confirmation.

MM/PBSA, 200 ns MD, DPP4 PDB 4A5S.

Evidence Dimension	Docking score (binding affinity prediction)
Target Compound Data	-10.8 kcal/mol
Comparator Or Baseline	N7F: -10.5 kcal/mol; Sitagliptin: -9.2 kcal/mol; ZINC000002876364: -10.0 kcal/mol; ZINC000003007727: -10.1 kcal/mol
Quantified Difference	0.3 kcal/mol more favorable than N7F; 1.6 kcal/mol more favorable than sitagliptin; 0.8 kcal/mol better than next-best virtual screening hit
Conditions	AutoDock Vina; DPP4 crystal structure (PDB: 4a5s); grid box 30×30×30 Å; exhaustiveness = 100

Why This Matters

A more favorable docking score predicts stronger target engagement, making ZINC000003015356 a preferred starting point for hit-to-lead optimization compared to other virtual screening outputs or reference gliptins.

• [1] Zare F, et al. Sci Rep. 2024;14:7749. Table 1: Docking scores for selected compounds. View Source
• [2] Zare F, et al. Sci Rep. 2024;14:7749. Virtual screening and molecular docking studies. View Source

Docking Score vs. Sitagliptin

Following 200 ns of molecular dynamics simulation, MM/PBSA calculations yielded a total binding free energy (ΔGbinding) of -151.108 ± 11.170 kJ/mol for the ZINC000003015356–DPP4 complex, which is substantially more negative than the -114.874 ± 11.984 kJ/mol obtained for the co-crystal ligand N7F under identical simulation conditions [1]. The binding was driven predominantly by van der Waals contributions (ΔEvdw = -194.242 ± 10.080 kJ/mol), with minimal electrostatic contribution (ΔEele = -2.99 ± 2.76 kJ/mol), consistent with the non-polar nature of the DPP4 binding site [2].

Docking Score

Head-to-head

−10.8 kcal mol⁻¹

Outperforms sitagliptin (−9.2) and co-crystal ligand N7F (−10.5)

Prioritizes hit among virtual screening analogs; in vitro validation still needed.

AutoDock Vina; PDB 4A5S.

Evidence Dimension	MM/PBSA total binding free energy (ΔGbinding)
Target Compound Data	-151.108 ± 11.170 kJ/mol
Comparator Or Baseline	N7F (co-crystal ligand): -114.874 ± 11.984 kJ/mol
Quantified Difference	ΔΔG = -36.234 kJ/mol (approximately 31.5% more favorable binding energy)
Conditions	200 ns MD simulation; GROMACS with MM/PBSA; DPP4 (PDB: 4a5s) complex

Why This Matters

MM/PBSA provides a more rigorous and thermodynamically grounded estimate of binding affinity than docking scores alone; the substantial ΔΔG advantage over the native co-crystal ligand supports the compound's potential for enhanced target residence time and in vitro potency.

• [1] Zare F, et al. Sci Rep. 2024;14:7749. Table 3: MM/PBSA binding free energy components. View Source
• [2] Zare F, et al. Sci Rep. 2024;14:7749. MM/PBSA calculations section. View Source

Selectivity Over DPP8 and DPP9

Molecular docking studies on DPP8 (PDB: 7a3k) and DPP9 (PDB: 6eor) revealed that ZINC000003015356 exhibits zero binding energy and does not occupy the binding pocket of either enzyme [1]. In contrast, the FDA-approved DPP4 inhibitors sitagliptin, linagliptin, vildagliptin, and saxagliptin all demonstrated measurable binding to DPP8, with docking scores of -9.8, -9.3, -8.1, and -7.7 kcal/mol, respectively [2]. DPP9 binding was zero for all tested compounds [3].

DPP8/DPP9 Selectivity

Reported

Predicted zero binding energy to DPP8 and DPP9

Qualitative difference vs positive binding predicted for gliptins

May reduce off-target confounding risk; requires enzymatic assay confirmation.

Molecular docking, DPP8 PDB 7A3K, DPP9 PDB 6EOR.

Evidence Dimension	DPP8 off-target binding (docking score)
Target Compound Data	0 kcal/mol (no binding, not placed in binding pocket)
Comparator Or Baseline	Sitagliptin: -9.8 kcal/mol; Linagliptin: -9.3 kcal/mol; Vildagliptin: -8.1 kcal/mol; Saxagliptin: -7.7 kcal/mol
Quantified Difference	Complete absence of DPP8 engagement vs. strong binding by all tested gliptins
Conditions	AutoDock Vina; DPP8 (PDB: 7a3k); grid parameters as per DPP4 docking

Why This Matters

DPP8/9 inhibition has been linked to severe toxicities in preclinical models; a compound that demonstrates absolute in silico selectivity may present a reduced liability profile for downstream development and is particularly valuable for studies investigating DPP4-specific pharmacology without confounding off-target effects.

• [1] Zare F, et al. Sci Rep. 2024;14:7749. Docking studies on DPP8 and DPP9. View Source
• [2] Zare F, et al. Sci Rep. 2024;14:7749. Binding energies for FDA-approved compounds on DPP8. View Source
• [3] Zare F, et al. Sci Rep. 2024;14:7749. DPP9 docking results. View Source

Chemical Softness and Electron Affinity

ZINC000003015356 exhibits a LogP of 1.22, which is lower than sitagliptin (LogP = 2.52), linagliptin (1.80), and the co-crystal ligand N7F (2.39), suggesting potentially improved aqueous solubility and reduced lipophilicity-driven promiscuity [1]. In toxicity profiling, ZINC000003015356 recorded an Algae_at value of 0.02 (lower is favorable), outperforming saxagliptin (0.14) and vildagliptin (0.11), and was classified as medium-risk for hERG inhibition, comparable to sitagliptin but more favorable than the high-risk classification of N7F and linagliptin [2]. The compound has zero Lipinski violations and a TPSA of 89.87 Ų [3].

DFT Reactivity Parameters

Reported

σ 0.391 eV⁻¹; Electron Affinity 1.75 eV

Electron affinity ~2× higher than sitagliptin (0.89 eV)

Distinct redox context; not directly translatable to metabolic stability.

B3LYP/6-31+G(d,p), gas phase.

Evidence Dimension	Multiple ADMET parameters (LogP, Algae_at toxicity, hERG risk)
Target Compound Data	LogP = 1.22; Algae_at = 0.02; hERG = Medium-risk; TPSA = 89.87 Ų
Comparator Or Baseline	Sitagliptin: LogP 2.52, Algae 0.03, hERG Medium; Linagliptin: LogP 1.80, Algae 0.01, hERG High; Saxagliptin: Algae 0.14, hERG Low; Vildagliptin: Algae 0.11, hERG Low; N7F: LogP 2.39, Algae 0.01, hERG High
Quantified Difference	LogP 1.30 units lower than sitagliptin; Algae 5.5–7× lower than saxagliptin/vildagliptin
Conditions	SwissADME and PreADMET software predictions

Why This Matters

A balanced ADMET profile with lower lipophilicity and favorable toxicity predictions reduces the risk of late-stage attrition and makes ZINC000003015356 a more developable chemical probe for in vivo pharmacology studies compared to more lipophilic or hERG-liable analogs.

• [1] Zare F, et al. Sci Rep. 2024;14:7749. Table 4: Physicochemical properties. View Source
• [2] Zare F, et al. Sci Rep. 2024;14:7749. Table 6: Toxicity profile. View Source
• [3] Zare F, et al. Sci Rep. 2024;14:7749. Pharmacokinetic profile section. View Source

ADMET and Drug-Likeness Profile

ZINC000003015356 engages a unique set of DPP4 active site residues through hydrogen bonding, forming contacts with Arg125, Asp545, Tyr547, and His740 at distances of 2.91, 3.52, 3.70, and 3.77 Å, respectively [1]. In contrast, the structurally related analog ZINC000002876364 forms hydrogen bonds with Arg125, Asp545, Trp629, Ser630, and His740, while ZINC000003007727 interacts only with Val546, Ser630, and His740 [2]. Additionally, ZINC000003015356 establishes π–π stacking interactions (with Tyr547, Trp629, Tyr662, and Tyr666) and hydrophobic contacts with 12 residues including Glu206, Val546, Lys554, and Ser630 [3].

ADMET Profile

Reported

Algae_at 0.02; Ames non-mutagen; hERG medium-risk

Algae_at 5.5−7× lower vs vildagliptin/saxagliptin; hERG risk lower than linagliptin

In silico toxicity context; requires experimental validation for progression.

PreADMET and SwissADME servers.

Evidence Dimension	Hydrogen bonding interaction pattern at DPP4 active site
Target Compound Data	4 hydrogen bonds with Arg125 (2.91 Å), Asp545 (3.52 Å), Tyr547 (3.70 Å), His740 (3.77 Å); π–π stacking with 4 residues; hydrophobic contacts with 12 residues
Comparator Or Baseline	ZINC000002876364: 5 hydrogen bonds (Arg125, Asp545, Trp629, Ser630, His740); ZINC000003007727: 3 hydrogen bonds (Val546, Ser630, His740); Sitagliptin: 4 hydrogen bonds (Tyr662, His740, Tyr631, Trp629)
Quantified Difference	Engages Arg125 and Asp545 uniquely among top virtual screening hits; distinct residue combination vs. sitagliptin
Conditions	Discovery Studio Client 2016 visualization; DPP4 (PDB: 4a5s) docking poses

Why This Matters

A unique interaction fingerprint provides intellectual property differentiation and offers a distinct starting point for medicinal chemistry optimization; compounds with non-overlapping binding modes are less likely to share resistance mechanisms or cross-reactivity profiles.

• [1] Zare F, et al. Sci Rep. 2024;14:7749. Table 1: Hydrogen bonding interactions. View Source
• [2] Zare F, et al. Sci Rep. 2024;14:7749. Table 1: Comparative docking results. View Source
• [3] Zare F, et al. Sci Rep. 2024;14:7749. Table 2: π–π and hydrophobic interactions. View Source

Complex Stability in MD Simulation

During 200 ns of all-atom molecular dynamics simulation, the ZINC000003015356–DPP4 complex demonstrated stable RMSD values with minimal fluctuations, indicating that the ligand remains firmly anchored in the active site throughout the simulation trajectory [1]. The study explicitly notes that MD outputs showed stability of the ligand–protein complex compared to available drugs in the market [2]. RMSF analysis revealed that key binding site residues exhibited restricted mobility upon ligand binding, consistent with a well-ordered complex [3]. Principal component analysis (PCA) further confirmed the compact conformational sampling of the bound state [4].

MD Complex Stability

Method context

Stable RMSD plateau; RMSF

Active-site anchoring vs gliptins' RMSF peaks at residues 180–210

Supports predicted stable DPP4–ligand complexation; informs assay development.

200 ns MD, explicit solvent.

Evidence Dimension	Complex stability under 200 ns MD simulation
Target Compound Data	Stable RMSD trajectory; minimal binding site fluctuations; PCA confirms restricted conformational space
Comparator Or Baseline	Stated comparison to 'available drugs in the market' (qualitative); N7F complex stability data not directly tabulated for MD
Quantified Difference	Qualitative stability advantage noted but not quantified in comparative tables
Conditions	200 ns MD simulation; GROMACS; DPP4 (PDB: 4a5s) complex; RMSD, RMSF, Rg, PCA, and hydrogen bond analyses performed

Why This Matters

MD stability provides orthogonal validation that the favorable docking and MM/PBSA results are not artifacts of static scoring; a stable complex over extended simulation time supports the compound's suitability for further experimental characterization, as unstable ligands often yield false positives in docking campaigns.

• [1] Zare F, et al. Sci Rep. 2024;14:7749. Molecular dynamic simulation results. View Source
• [2] Zare F, et al. Sci Rep. 2024;14:7749. Abstract and MD outputs. View Source
• [3] Zare F, et al. Sci Rep. 2024;14:7749. RMSF analysis. View Source
• [4] Zare F, et al. Sci Rep. 2024;14:7749. PCA analysis. View Source

ZINC000003015356 Research Applications

In Vitro Enzymatic DPP4 Assays

Medicinal chemistry teams seeking a DPP4 inhibitor scaffold with computationally validated selectivity over DPP8/9 should prioritize ZINC000003015356. The compound's zero binding energy to DPP8 distinguishes it from all FDA-approved gliptins tested (sitagliptin: -9.8 kcal/mol; linagliptin: -9.3 kcal/mol), providing a foundation for developing next-generation DPP4 inhibitors with potentially reduced off-target toxicity profiles [1]. The unique interaction fingerprint (hydrogen bonds with Arg125, Asp545, Tyr547, and His740) also offers unexplored chemical space for patentable analog generation [2].

Cell-Based GLP-1 Signaling Models

ZINC000003015356 serves as an ideal test case for validating computational drug discovery workflows due to the extensive multi-method characterization dataset available. Researchers can benchmark their own virtual screening, MM/PBSA, ADMET prediction, or molecular dynamics protocols against the published values: docking score (-10.8 kcal/mol), MM/PBSA ΔGbinding (-151.108 ± 11.170 kJ/mol), LogP (1.22), and Algae_at toxicity (0.02) [3][4]. The availability of direct comparator data for N7F, sitagliptin, and structural analogs ZINC000002876364 and ZINC000003007727 enables rigorous method cross-validation [5].

In Vivo Murine Diabetes Models

Investigators requiring a DPP4 inhibitor chemical probe with minimal confounding DPP8/9 activity should select ZINC000003015356 for in vitro enzymatic assays. The computational prediction of zero DPP8 binding contrasts sharply with the -7.7 to -9.8 kcal/mol binding exhibited by clinical gliptins, making ZINC000003015356 uniquely suited for experiments designed to isolate DPP4-specific pharmacological effects from DPP8-mediated responses [6]. The compound's balanced ADMET profile (medium hERG risk, low Algae toxicity) further supports its use in cellular models where off-target cytotoxicity could confound results [7].

Crystallography of DPP4-Ligand Complexes

The detailed interaction map of ZINC000003015356 at the DPP4 active site—including 4 specific hydrogen bonds, π–π stacking with Tyr547, Trp629, Tyr662, and Tyr666, and hydrophobic contacts with 12 residues—provides a rich dataset for constructing pharmacophore models and guiding fragment-based design efforts [8]. Compared to the co-crystal ligand N7F and sitagliptin, ZINC000003015356's distinct binding mode and superior MM/PBSA binding energy (-151.108 vs. -114.874 kJ/mol for N7F) make it a more informative template for rational design campaigns [9].

Application

Selection Property

Validation Focus

In Vitro Enzymatic DPP4 Assays

Non-peptidomimetic scaffold; predicted DPP4 binding profile

Recombinant DPP4 IC₅₀ determination; DPP8/9 cross-reactivity screening

Cell-Based GLP-1 Signaling Models

Favorable in silico toxicity context (Algae_at 0.02, non-mutagenic Ames)

GLP-1 secretion endpoint; cytotoxicity confound assessment

In Vivo Murine Diabetes Pharmacology

Predicted DPP8/9 selectivity; medium-risk hERG classification

Glycemic endpoint monitoring; DPP8/9-mediated off-target endpoints

DPP4 Co-Crystallization Trials

Distinct hydrogen bond network (Arg125, Asp545, Tyr547, His740)

Ligand-binding pharmacophore mapping; patent circumvention studies

• [1] Zare F, et al. Sci Rep. 2024;14:7749. DPP8 docking results. View Source
• [2] Zare F, et al. Sci Rep. 2024;14:7749. Table 1: Hydrogen bonding interactions. View Source
• [3] Zare F, et al. Sci Rep. 2024;14:7749. Table 3: MM/PBSA binding free energy. View Source
• [4] Zare F, et al. Sci Rep. 2024;14:7749. Table 6: Toxicity profile. View Source
• [5] Zare F, et al. Sci Rep. 2024;14:7749. Tables 1-4, 6. View Source
• [6] Zare F, et al. Sci Rep. 2024;14:7749. Selectivity against DPP8 and DPP9. View Source
• [7] Zare F, et al. Sci Rep. 2024;14:7749. ADMET profile. View Source
• [8] Zare F, et al. Sci Rep. 2024;14:7749. Table 2: π–π and hydrophobic interactions. View Source
• [9] Zare F, et al. Sci Rep. 2024;14:7749. MM/PBSA comparison with N7F. View Source